4-fluoro-N-[3-methyl-2-(4-methylbenzoyl)-1-benzofuran-6-yl]benzamide

• IUPAC Name: 4-fluoro-N-[3-methyl-2-(4-methylbenzoyl)-1-benzofuran-6-yl]benzamide
• InChI: InChI=1S/C24H18FNO3/c1-14-3-5-16(6-4-14)22(27)23-15(2)20-12-11-19(13-21(20)29-23)26-24(28)17-7-9-18(25)10-8-17/h3-13H,1-2H3,(H,26,28)
• InChI Key: DVRQGZDJRHEEQR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C(=O)C2=C(C3=C(O2)C=C(C=C3)NC(=O)C4=CC=C(C=C4)F)C
• Molecular Formula: C24H18FNO3
• Molecular Weight: 387.4 g/mol
• CAS No.: 929471-02-3

Description

This compound belongs to the benzamide-benzofuran hybrid class, characterized by a benzofuran core substituted with a 4-methylbenzoyl group at position 2, a methyl group at position 3, and a 4-fluorobenzamide moiety at position 4.

Biological Activity

4-Fluoro-N-[3-methyl-2-(4-methylbenzoyl)-1-benzofuran-6-yl]benzamide is a synthetic compound that belongs to a class of benzofuran derivatives. This compound has garnered attention in medicinal chemistry due to its potential biological activities, particularly in anticancer and anti-inflammatory applications. This article aims to provide a comprehensive overview of the biological activity of this compound, supported by relevant data tables, case studies, and detailed research findings.

Chemical Structure and Properties

The molecular formula of 4-fluoro-N-[3-methyl-2-(4-methylbenzoyl)-1-benzofuran-6-yl]benzamide is $C_{24}H_{19}FNO_3$, with a molecular weight of approximately 387.4 g/mol. The structure features a fluorinated aromatic amide, which is significant for its interaction with biological targets.

Property	Value
Molecular Formula	C24H19FNO3
Molecular Weight	387.4 g/mol
CAS Number	929372-00-9

The biological activity of this compound is attributed to its structural features that allow it to interact with various molecular targets in biological systems. The benzofuran moiety may intercalate with DNA, while the benzamide group can form hydrogen bonds with proteins, facilitating diverse biological processes. The presence of fluorine enhances lipophilicity, which aids in cellular penetration and interaction with intracellular targets, thus modulating relevant biological pathways.

Anticancer Activity

Research has shown that benzofuran derivatives exhibit significant anticancer properties. For instance, studies have indicated that compounds similar to 4-fluoro-N-[3-methyl-2-(4-methylbenzoyl)-1-benzofuran-6-yl]benzamide can inhibit cancer cell proliferation through various mechanisms:

• Cytotoxicity : In vitro studies have demonstrated that certain benzofuran derivatives possess cytotoxic effects against cancer cell lines such as K562 and HL60 leukemia cells, with IC50 values reported as low as 0.1 μM .
• Mechanistic Studies : The interaction of these compounds with specific kinases (e.g., PLK1) has been shown to disrupt cancer cell signaling pathways, leading to reduced tumor growth in animal models .

Anti-inflammatory Activity

The compound has also been explored for its anti-inflammatory properties. Preliminary studies suggest that it may inhibit the production of pro-inflammatory cytokines and modulate oxidative stress pathways. This suggests potential therapeutic applications in conditions characterized by chronic inflammation .

Case Studies and Research Findings

• In Vitro Studies : A study evaluated the cytotoxic effects of various benzofuran derivatives on human cancer cell lines. Compounds were tested for their ability to induce apoptosis and inhibit cell cycle progression. The results indicated that modifications in the benzofuran structure significantly influenced their anticancer activity .
• In Vivo Studies : Animal models treated with similar benzofuran derivatives exhibited reduced tumor sizes and improved survival rates compared to control groups. These findings underscore the potential of these compounds as effective anticancer agents .
• Structure-Activity Relationship (SAR) : Research into the SAR of benzofuran derivatives highlighted that specific substitutions at key positions on the benzofuran ring enhance biological activity. For instance, the presence of halogens or functional groups at certain positions significantly affected cytotoxicity and selectivity towards cancer cells .

Comparison with Similar Compounds

Comparison with Structural Analogs

Substituent Effects on Physicochemical Properties

The substituent at the para-position of the benzamide ring significantly influences molecular weight, lipophilicity, and electronic properties. Key analogs include:

Compound Name	Substituent (X)	Molecular Formula	Molecular Weight	Key Features	Reference ID
4-fluoro-N-[3-methyl-2-(4-methylbenzoyl)-1-benzofuran-6-yl]benzamide	F	C₂₈H₂₂FNO₃	~451.48*	Fluorine enhances electronegativity and metabolic stability	-
4-chloro-N-[3-methyl-2-(4-methylbenzoyl)-1-benzofuran-6-yl]benzamide	Cl	C₂₄H₁₈ClNO₃	403.86	Chlorine increases lipophilicity and steric bulk
4-tert-butyl-N-[3-methyl-2-(4-methylbenzoyl)-1-benzofuran-6-yl]benzamide	tert-butyl	C₂₈H₂₇NO₃	435.52	tert-butyl group enhances hydrophobic interactions

*Estimated based on structural similarity.

• Fluorine vs. Chlorine : The fluorine substituent (main compound) likely improves metabolic stability and reduces steric hindrance compared to the chloro analog (F265-0149), which may exhibit higher logP values due to chlorine’s lipophilic nature .

Structural and Conformational Comparisons

Crystal Structure Insights

For example, 4-fluoro-N-(2-hydroxy-4-nitrophenyl)benzamide exhibits a dihedral angle of 14.1° between aromatic rings, stabilized by intramolecular hydrogen bonding . Similar intramolecular interactions in the main compound could influence its planarity and packing efficiency.

Heterocyclic Modifications

• Benzoxaborole Analogs : SCYX-7158 () replaces benzofuran with a benzoxaborole ring, introducing a boronic acid group. This modification enables covalent interactions with biological targets (e.g., parasitic enzymes), a mechanism distinct from benzofuran-based compounds .
• Triazole and Boronic Acid Derivatives : Compounds in and incorporate triazole or boronic acid groups, enabling diverse binding modes (e.g., metal chelation or protease inhibition). These features are absent in the main compound, suggesting divergent therapeutic applications .

Yield Comparison :

• The chloro analog (F265-0149) is synthesized in 36 mg quantities, suggesting moderate scalability .